6-fluoro-7-methoxyisoquinolin-1(2H)-one
Overview
Description
6-Fluoro-7-methoxyisoquinolin-1(2H)-one is a chemical compound with the molecular formula C10H8FNO2 . It has a molecular weight of 193.18 . It is a solid at room temperature .
Synthesis Analysis
The synthesis of 6-fluoro-7-methoxyisoquinolin-1(2H)-one involves a reaction of 4-fluoro-3-methoxybenzoic acid with aminoacetaldehyde dimethylacetal in the presence of HATU and TEA in sulfolane . The reaction mixture is stirred at room temperature for 30 minutes, then treated with concentrated H2SO4 and stirred at 60°C for 2 days . The reaction mixture is then poured over ice and brought to pH 4 with 10M NaOH . The precipitate is collected by filtration, washed with water, and dried under vacuum to give 6-fluoro-7-methoxyisoquinolin-1(2H)-one as a white powder .Molecular Structure Analysis
The InChI code for 6-fluoro-7-methoxyisoquinolin-1(2H)-one is 1S/C10H8FNO2/c1-14-9-5-7-6 (4-8 (9)11)2-3-12-10 (7)13/h2-5H,1H3, (H,12,13) .Physical And Chemical Properties Analysis
6-Fluoro-7-methoxyisoquinolin-1(2H)-one is a solid at room temperature . It has a molecular weight of 193.18 . The boiling point and other physical properties are not specified .Scientific Research Applications
Biological Activity Studies
6-Fluoro-7-methoxyisoquinolin-1(2H)-one and its derivatives have been explored for their biological activities. A study by Belsten and Dyke (1968) found that 1-(3,4-Dimethoxybenzyl)-6-fluoro-7-methoxyisoquinoline showed pharmacological properties similar to papaverine, a muscle relaxant and vasodilator. This suggests potential use in modifying or enhancing biological activities as compared to non-fluorinated analogues (Belsten & Dyke, 1968).
Crystal Engineering and Structural Analysis
The structural modification of fluoroisoquinoline derivatives, such as 6-methoxy 1,2-diphenyl-1,2,3,4-tetrahydroisoquinoline with fluorine substitution, has been analyzed for understanding packing features in crystals. This research by Choudhury and Row (2006) contributes to crystal engineering and provides insights into the role of fluorine in molecular interactions (Choudhury & Row, 2006).
Fluorescence and Labeling Applications
A novel fluorophore derived from 6-fluoro-7-methoxyisoquinolin-1(2H)-one, known as 6-Methoxy-4-quinolone, was identified by Hirano et al. (2004) as having strong fluorescence in a wide pH range, making it useful for biomedical analysis. Its stability against light and heat, along with its potential as a fluorescent labeling reagent, highlights its application in scientific research, especially in the field of analytical chemistry (Hirano et al., 2004).
Synthesis and Antimicrobial Properties
The compound has been studied for its synthesis and potential antimicrobial properties. Patel and Patel (2010) synthesized fluoroquinolone-based 4-thiazolidinones, demonstrating the versatility of 6-fluoro-7-methoxyisoquinolin-1(2H)-one derivatives in developing antimicrobial agents (Patel & Patel, 2010).
Antimycobacterial Evaluation
Senthilkumar et al. (2008) focused on synthesizing derivatives for in vitro and in vivo antimycobacterial activities. Their work contributes to understanding how modifications in the 6-fluoro-7-methoxyisoquinolin-1(2H)-one structure can impact antimycobacterial efficacy (Senthilkumar et al., 2008).
Safety and Hazards
The safety information for 6-fluoro-7-methoxyisoquinolin-1(2H)-one indicates that it is harmful . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
6-fluoro-7-methoxy-2H-isoquinolin-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO2/c1-14-9-5-7-6(4-8(9)11)2-3-12-10(7)13/h2-5H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSXDNPRKLJXPQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C=CNC(=O)C2=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-fluoro-7-methoxyisoquinolin-1(2H)-one |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.